Cas no 884504-23-8 (2-Methyl-5-fluorobenzoylacetonitrile)

2-Methyl-5-fluorobenzoylacetonitrile is a fluorinated aromatic compound featuring a benzoylacetonitrile backbone with a methyl substituent at the 2-position and a fluorine atom at the 5-position. This structural configuration enhances its reactivity and selectivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds and fluorinated pharmaceuticals. The presence of both electron-withdrawing (fluorine) and electron-donating (methyl) groups influences its electronic properties, enabling precise tuning in synthetic applications. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in medicinal chemistry and material science research. The compound is typically handled under controlled environments due to its potential sensitivity.

2-Methyl-5-fluorobenzoylacetonitrile structure

884504-23-8 structure

Product Name:2-Methyl-5-fluorobenzoylacetonitrile

CAS No:884504-23-8

MF:C₁₀H₈FNO

MW:177.175025939941

MDL:MFCD02260799

CID:833804

PubChem ID:24726816

Update Time:2025-10-29

2-Methyl-5-fluorobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(5-Fluoro-2-methylphenyl)-3-oxopropanenitrile
- 2-METHYL-5-FLUOROBENZOYLACETONITRILE
- 5-fluoro-2-methylbenzoylacetonitrile
- AM1213
- SCHEMBL22659816
- Benzenepropanenitrile, 5-fluoro-2-methyl-beta-oxo-
- AKOS012348070
- SY268677
- FT-0718391
- 884504-23-8
- 5'-Fluoro-2'-Methylbenzoylacetonitrile
- A852390
- DTXSID10645209
- MFCD02260799
- CS-0359570
- 2-Methyl-5-fluorobenzoylacetonitrile
- MDL： MFCD02260799
- Inchi： 1S/C10H8FNO/c1-7-2-3-8(11)6-9(7)10(13)4-5-12/h2-3,6H,4H2,1H3
- InChI Key： USIXSQSVSBTIKG-UHFFFAOYSA-N
- SMILES： FC1C=CC(C)=C(C(CC#N)=O)C=1

Computed Properties

Exact Mass: 177.05900
Monoisotopic Mass: 177.058992041g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 40.9Å²

Experimental Properties

PSA: 40.86000
LogP: 2.23048

2-Methyl-5-fluorobenzoylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019108004-5g	3-(5-Fluoro-2-methylphenyl)-3-oxopropanenitrile	884504-23-8	95%	5g	$565.08	2023-08-31
Fluorochem	206987-2g	5-fluoro-2-methylbenzoylacetonitrile	884504-23-8	95%	2g	￡702.00	2022-03-01
Fluorochem	206987-5g	5-fluoro-2-methylbenzoylacetonitrile	884504-23-8	95%	5g	￡1447.00	2022-03-01
Fluorochem	206987-1g	5-fluoro-2-methylbenzoylacetonitrile	884504-23-8	95%	1g	￡424.00	2022-03-01
eNovation Chemicals LLC	Y1192805-5g	3-(5-Fluoro-2-methylphenyl)-3-oxopropanenitrile	884504-23-8	95%	5g	$980	2024-07-19
abcr	AB367005-1 g	5-Fluoro-2-methylbenzoylacetonitrile; 97%	884504-23-8		1g	€675.10	2022-06-10
abcr	AB367005-2 g	5-Fluoro-2-methylbenzoylacetonitrile; 97%	884504-23-8		2g	€1,083.60	2022-06-10
TRC	M643430-50mg	2-Methyl-5-fluorobenzoylacetonitrile	884504-23-8		50mg	$ 70.00	2022-06-03
TRC	M643430-100mg	2-Methyl-5-fluorobenzoylacetonitrile	884504-23-8		100mg	$ 95.00	2022-06-03
TRC	M643430-500mg	2-Methyl-5-fluorobenzoylacetonitrile	884504-23-8		500mg	$ 340.00	2022-06-03